Cas no 269-85-2 (2H-1,2,3-Triazolo[4,5-b]quinoxaline)

• Product Name: 2H-1,2,3-Triazolo[4,5-b]quinoxaline
• CAS No: 269-85-2
• MF: C₈H₅N₅
• MW: 171.158799886703
• CID: 249506
• PubChem ID: 45121708
• Update Time: 2025-04-19

2H-1,2,3-Triazolo[4,5-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazolo[4,5-b]quinoxaline
• 2H-triazolo[4,5-b]quinoxaline
• 269-85-2
• DTXSID10669228
• 2H-[1,2,3]TRIAZOLO[4,5-B]QUINOXALINE

• Inchi： 1S/C8H5N5/c1-2-4-6-5(3-1)9-7-8(10-6)12-13-11-7/h1-4H,(H,9,10,11,12,13)
• InChI Key： PUCMIBMEMIEDMR-UHFFFAOYSA-N
• SMILES： N1C2C(=NNN=2)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 171.05465
• Monoisotopic Mass: 171.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines